Cas no 7113-02-2 (4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester)

4-Thiazolecarboxylic acid, 2-phenyl-, methyl ester is a thiazole derivative with a phenyl substituent at the 2-position and a methyl ester functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its heterocyclic structure, which serves as a versatile intermediate for the development of bioactive molecules. The ester group enhances solubility in organic solvents, facilitating further chemical modifications. Its rigid thiazole core contributes to stability, while the phenyl ring offers potential for additional functionalization. This compound is particularly useful in medicinal chemistry for the design of thiazole-based analogs with potential therapeutic applications. Proper handling and storage under inert conditions are recommended to maintain stability.
4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester structure
7113-02-2 structure
Product Name:4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester
CAS No:7113-02-2
MF:C11H9NO2S
MW:219.259661436081
MDL:MFCD06204179
CID:562113
PubChem ID:11183586
Update Time:2025-06-07

4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester
    • 2-PHENYLTHIAZOLE-4-CARBOXYLIC ACID METHYL ESTER
    • Methyl 2-phenyl-1,3-thiazole-4-carboxylate
    • 2-phenyl-1,3-thiazole-4-carboxylic acid methyl ester
    • 2-Phenyl-thiazol-4-carbonsaeure-methylester
    • METHYL 2-PHENYLTHIAZOLE-4-CARBOXYLATE
    • TS-03140
    • 7113-02-2
    • METHYL2-PHENYLTHIAZOLE-4-CARBOXYLATE
    • SCHEMBL12279458
    • DTXSID40457973
    • FT-0716927
    • AB23218
    • 4-Thiazolecarboxylicacid,2-phenyl-,methyl ester
    • VGWOUTBYGICCLO-UHFFFAOYSA-N
    • AKOS015963849
    • MDL： MFCD06204179
    • Inchi： 1S/C11H9NO2S/c1-14-11(13)9-7-15-10(12-9)8-5-3-2-4-6-8/h2-7H,1H3
    • InChI Key： VGWOUTBYGICCLO-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=O)OC)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.03500
  • Monoisotopic Mass: 219.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.250
  • Melting Point: 77-78 ºC
  • Boiling Point: 353 ºC
  • Flash Point: 167 ºC
  • PSA: 67.43000
  • LogP: 2.59670
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester Security Information

4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Thiazolecarboxylicacid, 2-phenyl-, methyl ester Pricemore >>

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